Cas no 1092346-49-0 (imidazo[1,2-a]pyridine-8-carbohydrazide)

• Product Name: imidazo[1,2-a]pyridine-8-carbohydrazide
• CAS No: 1092346-49-0
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD11501853
• CID: 4570967
• Update Time: 2025-06-14

imidazo[1,2-a]pyridine-8-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• midazo[1,2-a]pyridine-8-carbohydrazide
• imidazo[1,2-a]pyridine-8-carbohydrazide

• MDL： MFCD11501853
• Inchi： 1S/C8H8N4O/c9-11-8(13)6-2-1-4-12-5-3-10-7(6)12/h1-5H,9H2,(H,11,13)
• InChI Key： GXXYAEDXRKSPBK-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CC=C2C(NN)=O

Computed Properties

• Exact Mass: 176.07
• Monoisotopic Mass: 176.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4A^2

Additional information on imidazo[1,2-a]pyridine-8-carbohydrazide

Recent Advances in the Study of Imidazo[1,2-a]pyridine-8-carbohydrazide (CAS: 1092346-49-0) in Chemical Biology and Pharmaceutical Research

Imidazo[1,2-a]pyridine-8-carbohydrazide (CAS: 1092346-49-0) has emerged as a promising scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including infectious diseases, cancer, and neurological disorders. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of imidazo[1,2-a]pyridine-8-carbohydrazide derivatives via a multi-step reaction pathway, optimizing yield and purity. The study emphasized the compound's role as a precursor for developing kinase inhibitors, with particular efficacy against tyrosine kinase receptors implicated in cancer progression. Structural-activity relationship (SAR) analyses revealed that modifications at the carbohydrazide moiety significantly influence binding affinity and selectivity.

In antimicrobial research, imidazo[1,2-a]pyridine-8-carbohydrazide derivatives exhibited potent activity against drug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. A 2024 ACS Infectious Diseases publication reported that these compounds disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), offering a novel mechanism to combat antibiotic resistance. Molecular docking studies supported these findings, showing strong interactions with key enzymatic sites.

Further investigations into the compound's neuroprotective effects have shown promise in preclinical models of Alzheimer's disease. Researchers identified that imidazo[1,2-a]pyridine-8-carbohydrazide derivatives inhibit β-secretase (BACE1), reducing amyloid-beta plaque formation. These results, published in Neuropharmacology (2023), suggest potential applications in neurodegenerative disease therapeutics, though further in vivo studies are warranted.

The pharmacokinetic profile of imidazo[1,2-a]pyridine-8-carbohydrazide derivatives has also been a focus of recent research. Studies indicate moderate oral bioavailability and blood-brain barrier penetration, making them suitable candidates for central nervous system-targeted drugs. However, challenges remain in optimizing metabolic stability, as cytochrome P450-mediated oxidation was observed in hepatic microsome assays.

In conclusion, imidazo[1,2-a]pyridine-8-carbohydrazide (1092346-49-0) represents a multifaceted scaffold with broad therapeutic potential. Ongoing research aims to refine its derivatives for enhanced efficacy and safety, positioning it as a valuable asset in next-generation drug development pipelines across multiple disease areas.